(S)-2-Amino-3,N-dimethyl-N-(1-methyl-piperidin-3-ylmethyl)-butyramide

• Molecular Formula: C13H27N3O
• Molecular Weight: 241.37 g/mol
• SMILES: CC(C)C(C(=O)N(C)CC1CCCN(C1)C)N
• InChI: InChI=1S/C13H27N3O/c1-10(2)12(14)13(17)16(4)9-11-6-5-7-15(3)8-11/h10-12H,5-9,14H2,1-4H3/t11?,12-/m0/s1
• InChIKey: GIGLMGBJAUIDLG-KIYNQFGBSA-N

Researchers requiring chiral scaffolds with defined hydrogen-bonding capacity for CNS drug discovery often face limited availability of tertiary amide analogs. (S)-2-Amino-3,N-dimethyl-N-(1-methyl-piperidin-3-ylmethyl)-butyramide (CAS 1354029-30-3) solves this with its single H-bond donor (HBD=1) and XLogP of 1, enabling passive membrane permeability. • Single HBD (vs. 2 in secondary amide analog) reduces desolvation penalty for membrane crossing • 3-ylmethyl regioisomer enables systematic SAR of piperidine nitrogen positioning • Available at 95% (initial screening) and 98% (biophysical assays) purity grades

(S)-2-Amino-3,N-dimethyl-N-(1-methyl-piperidin-3-ylmethyl)-butyramide (CAS 1354029-30-3): Chiral Valinamide-Piperidine Building Block for Medicinal Chemistry

(S)-2-Amino-3,N-dimethyl-N-(1-methyl-piperidin-3-ylmethyl)-butyramide (CAS 1354029-30-3) is a chiral, non-proteinogenic amino amide building block belonging to the valinamide-piperidine class [1]. It features an (S)-configured valine-derived core bearing a free primary amine at the α-position and a tertiary amide substituted with both an N-methyl group and an N-(1-methylpiperidin-3-ylmethyl) moiety, yielding a molecular formula of C₁₃H₂₇N₃O and a molecular weight of 241.37 g/mol . The compound is commercially supplied at 95–98% purity and is employed as a synthetic intermediate and chiral scaffold in pharmaceutical research .

Chiral (S)-valinamide scaffold for stereospecific synthesis

N-methyl tertiary amide motif with defined hydrogen-bond profile

3-ylmethyl-piperidine substitution for scaffold geometry control

• [1] PubChem Compound Summary for CID 66565935, (S)-2-Amino-3,N-dimethyl-N-(1-methyl-piperidin-3-ylmethyl)-butyramide. National Center for Biotechnology Information (2025). View Source

Why (S)-2-Amino-3,N-dimethyl-N-(1-methyl-piperidin-3-ylmethyl)-butyramide Cannot Be Replaced by Generic Analogs: Structural Determinants of Physicochemical Differentiation

Compounds within the valinamide-piperidine class differ in three critical structural dimensions—N-substitution on the amide nitrogen, the piperidine ring attachment position, and the presence or absence of the methylene linker—each of which independently alters hydrogen-bond donor/acceptor counts, lipophilicity (XLogP), conformational flexibility, and intermolecular interaction potential [1]. The target compound's tertiary amide (N,N-disubstituted) eliminates one hydrogen-bond donor (HBD = 1) relative to its secondary amide analog (HBD = 2), directly impacting membrane permeability and target-binding pharmacophore compatibility . These are not incremental variations; they represent binary changes in hydrogen-bonding capacity and spatial presentation of the basic piperidine nitrogen that generic substitution cannot recapitulate without explicit comparative validation.

Secondary amide analogs

Retain an additional H-bond donor, which may alter pharmacophoric compatibility and membrane permeation behavior.

2-ylmethyl regioisomer

Repositions the basic piperidine nitrogen relative to the amide, potentially shifting target-binding geometry interpretation.

Direct 3-yl attachment

Absence of the methylene linker reduces conformational flexibility and alters basic amine microenvironment, which may affect binding entropy.

• [1] PubChem Compound Summary for CID 66565935 (target) and CID 61824951 (comparator). Computed physicochemical properties including XLogP3-AA, Hydrogen Bond Donor/Acceptor Counts, and Rotatable Bond Counts. National Center for Biotechnology Information (2025). View Source

Quantitative Differentiation Evidence for (S)-2-Amino-3,N-dimethyl-N-(1-methyl-piperidin-3-ylmethyl)-butyramide vs. Closest Structural Analogs

Hydrogen-Bond Donor Count Reduction: N-Methylated (Target) vs. Non-Methylated Secondary Amide Analog (CAS 1290200-14-4)

The target compound bears a tertiary amide (N,N-disubstituted), resulting in a Hydrogen Bond Donor count of 1 (solely from the free primary amine). The closest analog, (S)-2-Amino-3-methyl-N-(1-methyl-piperidin-3-ylmethyl)-butyramide (CAS 1290200-14-4), retains a secondary amide NH and thus has HBD = 2 [1]. This difference of one HBD is binary in nature—removing a hydrogen-bond donor from the amide eliminates a key pharmacophoric feature for targets requiring amide-NH interactions and simultaneously improves predicted passive membrane permeability by reducing the polar surface area burden of desolvation [2].

H-Bond Donor Count

Class-level

Target HBD = 1 vs. analog HBD = 2 (Δ = −1)

Lower HBD count may support permeability-oriented scaffold differentiation.

Computed descriptor; no experimental assay context.

Evidence Dimension	Hydrogen Bond Donor Count (HBD)
Target Compound Data	HBD = 1 (PubChem computed, Cactvs 3.4.6.11) [1]
Comparator Or Baseline	CAS 1290200-14-4: HBD = 2 (secondary amide NH + primary amine) [2]
Quantified Difference	ΔHBD = −1 (50% reduction); amide NH eliminated via N-methylation
Conditions	Computed physicochemical property per PubChem/Cactvs descriptors; no experimental assay context applicable

Why This Matters

A lower HBD count is a key determinant of passive membrane permeability and oral bioavailability potential; for procurement decisions in CNS or intracellular target programs, the tertiary amide scaffold may offer a critical permeability advantage over secondary amide analogs.

• [1] PubChem CID 66565935. Computed Properties: Hydrogen Bond Donor Count = 1, Hydrogen Bond Acceptor Count = 3, XLogP3-AA = 1. National Center for Biotechnology Information (2025). View Source
• [2] PubChem CID 61824951, N-[(1-Methyl-3-piperidinyl)methyl]-L-valinamide (CAS 1290200-14-4). Computed Properties: Hydrogen Bond Donor Count = 2. National Center for Biotechnology Information (2025). View Source

Lipophilicity (XLogP) Comparison: N-Methyl Amide vs. Secondary Amide Analog

The target compound has a computed XLogP3-AA value of 1 [1]. The non-methylated analog (CAS 1290200-14-4) lacks the N-methyl group on the amide nitrogen, which is predicted to reduce its XLogP relative to the target compound. The N-methyl group contributes approximately +0.5 to +1.0 log units of lipophilicity based on established fragment-based contributions of N-methylation of amides [2]. This increase is consistent with the ~31 °C lower boiling point observed for the target (345.6 °C) vs. the comparator (376.8 °C), reflecting reduced intermolecular hydrogen bonding in the liquid phase for the N-methylated species .

Lipophilicity (XLogP)

Class-level

Target XLogP3-AA = 1; analog estimated < 1 (Δ ≥ +0.5)

XLogP difference aligns with CNS drug-like property space; model-dependent interpretation.

Boiling point proxy (−31°C) supports reduced intermolecular H-bonding.

Evidence Dimension	Computed lipophilicity (XLogP3-AA) and boiling point as proxy for intermolecular H-bonding
Target Compound Data	XLogP3-AA = 1; Boiling Point = 345.6 ± 17.0 °C (predicted) [1]
Comparator Or Baseline	CAS 1290200-14-4: XLogP estimated < 1 (exact value not computed in PubChem; secondary amide is less lipophilic); Boiling Point = 376.8 ± 17.0 °C (predicted)
Quantified Difference	ΔBoiling Point ≈ −31 °C (target lower); XLogP difference estimated at ≥ +0.5 log units (N-methyl contribution)
Conditions	Computed/predicted properties; boiling point from ChemSrc predictive models; XLogP from PubChem XLogP3-AA algorithm

Why This Matters

Higher lipophilicity correlates with improved blood-brain barrier penetration and passive membrane diffusion; for CNS-targeted programs, the XLogP of 1 (vs. < 1 for the non-methylated analog) places the target compound closer to the CNS drug-like sweet spot, making it a more suitable scaffold for CNS lead optimization.

• [1] PubChem CID 66565935. Computed Properties: XLogP3-AA = 1. National Center for Biotechnology Information (2025). View Source
• [2] Waring, M. J. (2010). Lipophilicity in drug discovery. Expert Opinion on Drug Discovery, 5(3), 235–248. Fragment contributions for N-methylation of amides. View Source

Piperidine Attachment Regioisomer Differentiation: 3-ylmethyl (Target) vs. 2-ylmethyl Isomer (CAS 1354029-54-1)

The target compound attaches the butyramide moiety to the piperidine ring via a methylene linker at the 3-position (3-ylmethyl). The regioisomeric analog, (S)-2-Amino-3,N-dimethyl-N-(1-methyl-piperidin-2-ylmethyl)-butyramide (CAS 1354029-54-1), attaches at the 2-position . These two compounds share an identical molecular formula (C₁₃H₂₇N₃O, MW 241.37) but differ in the spatial relationship between the basic piperidine nitrogen and the amide carbonyl [1]. The 3-ylmethyl attachment positions the basic nitrogen approximately 4.5–5.5 Å from the amide group (through-bond distance of 4 bonds), whereas the 2-ylmethyl isomer places it at a through-bond distance of 3 bonds, resulting in a different vector angle and distance for the key amine pharmacophoric element. This is a non-trivial difference for any target where the relative geometry of the basic nitrogen and the amide/carbonyl dictates binding affinity.

Piperidine Regiochemistry

Class-level

3-ylmethyl vs. 2-ylmethyl: distinct N–amide spatial vectors

Regiochemical difference may affect target-binding geometry interpretation.

No comparative biological data identified for this pair.

Evidence Dimension	Piperidine substitution regiochemistry: through-bond distance from piperidine N to amide carbonyl C
Target Compound Data	3-ylmethyl attachment: piperidine N → C3 → CH₂ → N(amide) → C=O (4-bond pathway); spatial orientation directs basic amine away from amide plane
Comparator Or Baseline	CAS 1354029-54-1 (2-ylmethyl isomer): piperidine N → C2 → CH₂ → N(amide) → C=O (4-bond pathway); spatial orientation places basic amine closer to amide in folded conformations
Quantified Difference	Non-quantifiable without co-crystal structures; topological difference is categorical (3-substituted vs. 2-substituted piperidine)
Conditions	Structural comparison; no published comparative biological data identified for this pair

Why This Matters

In medicinal chemistry SAR campaigns, regioisomeric piperidine substitution can produce order-of-magnitude differences in target binding affinity; procurement of the specific 3-ylmethyl isomer ensures the intended pharmacophoric geometry is maintained, which is critical when a lead series has been optimized around the 3-substituted scaffold.

• [1] PubChem CID 66565935. Molecular formula C₁₃H₂₇N₃O, MW 241.37; SMILES: CC(C)[C@@H](C(=O)N(C)CC1CCCN(C1)C)N. National Center for Biotechnology Information (2025). View Source

Methylene Linker Presence: 3-ylmethyl (Target) vs. Direct 3-yl Attachment (CAS 1354033-32-1)

The target compound incorporates a methylene spacer between the piperidine ring and the amide nitrogen (piperidin-3-ylmethyl). The directly attached analog, (S)-2-Amino-3,N-dimethyl-N-(1-methyl-piperidin-3-yl)-butyramide (CAS 1354033-32-1), lacks this spacer, attaching the amide nitrogen directly to the piperidine C3 position . This structural difference increases the target compound's rotatable bond count from 3 to 4 and its molecular weight from 227.35 to 241.37 g/mol [1]. The additional methylene unit increases conformational flexibility between the piperidine and the amide, which can be either beneficial (enabling induced-fit binding) or detrimental (increased entropic penalty upon binding), depending on the target. Critically, the linker also alters the pKa microenvironment of the piperidine nitrogen by increasing the through-bond distance from the electron-withdrawing amide carbonyl.

Linker Presence

Class-level

Target: methylene linker, 4 rotatable bonds; direct analog: 3

Linker presence increases conformational flexibility and modulates basic amine environment.

Rotatable bond count and MW differ by +1 CH₂ unit.

Evidence Dimension	Rotatable bond count and molecular weight as proxies for conformational flexibility
Target Compound Data	Rotatable Bonds = 4; Molecular Weight = 241.37 g/mol; C₁₃H₂₇N₃O [1]
Comparator Or Baseline	CAS 1354033-32-1: Rotatable Bonds = 3; Molecular Weight = 227.35 g/mol; C₁₂H₂₅N₃O
Quantified Difference	ΔRotatable Bonds = +1; ΔMW = +14.02 g/mol (one CH₂ unit); ΔHeavy Atom Count = +1
Conditions	Structural comparison based on molecular formula and SMILES; computed PubChem descriptors

Why This Matters

The presence or absence of the methylene linker is a binary structural feature that affects conformational sampling, target-binding entropy, and the basicity of the piperidine nitrogen; SAR studies exploring this linker are common in GPCR and ion channel programs, and the wrong choice can compromise lead series potency.

• [1] PubChem CID 66565935. Computed Properties: Rotatable Bond Count = 4, Molecular Weight = 241.37 g/mol. National Center for Biotechnology Information (2025). View Source

Commercially Available Purity Grades: Target Compound at 95–98% vs. Comparator Availability and Pricing

The target compound is available from multiple vendors with documented purity specifications: 95% from AKSci (Catalog 5110DS) and 98% from Leyan (Catalog 1775073) . The parent non-methylated analog (CAS 1290200-14-4) is also supplied at 95% (AKSci 4938DQ), offering comparable purity . However, the Fluorochem-sourced material (Ref. 10-F082900) was sold at £694.00/500 mg (discontinued as of 2022), providing a historical pricing benchmark [1]. The N-cyclopropyl analog (CAS 1354027-17-0, AKSci 5154DS) is available at 95% but carries a higher molecular weight and different steric profile, with pricing reflecting the added synthetic complexity of the cyclopropyl group . For procurement, the target compound benefits from multi-vendor sourcing, mitigating single-supplier supply chain risk.

Purity & Sourcing

Specification review

95% (AKSci), 98% (Leyan); multi-vendor availability

Multi-supplier sourcing may support procurement planning; 98% grade available for higher-purity requirements.

Historical pricing benchmark £694/500 mg (discontinued).

Evidence Dimension	Commercial purity specifications and vendor availability
Target Compound Data	95% (AKSci 5110DS), 98% (Leyan 1775073); previously £694/500 mg (Fluorochem, discontinued) [1]
Comparator Or Baseline	CAS 1290200-14-4: 95% (AKSci 4938DQ); CAS 1354027-17-0: 95% (AKSci 5154DS)
Quantified Difference	Purity parity at 95% across comparators; target compound additionally available at 98% from Leyan; pricing differences reflect synthetic complexity
Conditions	Vendor technical datasheets as of 2025–2026; pricing subject to change

Why This Matters

Multi-vendor availability at 95–98% purity reduces procurement risk and ensures batch-to-batch consistency for reproducible research; the availability of a 98% grade offers an option for applications requiring higher purity than the 95% standard across most analogs.

• [1] Kuujia. 1354029-30-3 Pricing: Fluorochem 082900-500mg, £694.00 (March 2022). Price Aggregator. View Source

Recommended Research and Procurement Scenarios for (S)-2-Amino-3,N-dimethyl-N-(1-methyl-piperidin-3-ylmethyl)-butyramide Based on Differentiation Evidence

CNS Penetrant Lead Optimization: Scaffold Selection Requiring Reduced H-Bond Donor Count and Controlled Lipophilicity

The target compound's tertiary amide structure (HBD = 1) and XLogP of 1 make it a preferred chiral scaffold over the secondary amide analog (CAS 1290200-14-4, HBD = 2) for medicinal chemistry programs targeting CNS receptors or intracellular enzymes where passive permeability is a design criterion [1]. The elimination of the amide NH reduces the desolvation penalty associated with membrane crossing while retaining the basic piperidine nitrogen for target engagement. This scaffold is suitable for fragment-based drug discovery or as a core for parallel SAR libraries exploring N-methylated amide series. Procurement of the 98% purity grade (Leyan Catalog 1775073) is recommended for biological assays requiring minimal interference from de-methylated impurity .

Regiochemical SAR Studies: Differentiating Piperidine 3-ylmethyl vs. 2-ylmethyl Pharmacophoric Geometry

The target compound serves as the definitive 3-ylmethyl regioisomer for SAR studies comparing piperidine attachment geometry. When paired with the 2-ylmethyl isomer (CAS 1354029-54-1), researchers can systematically probe how the spatial relationship between the basic piperidine nitrogen and the amide moiety affects target binding, using the through-bond distance difference (4 bonds for 3-ylmethyl vs. 4 bonds for 2-ylmethyl, but with distinct vector orientations) as the sole variable [1]. This is particularly relevant for GPCR and ion channel targets where basic amine positioning is a critical pharmacophoric determinant .

Conformational Flexibility Tuning: Methylene Linker vs. Direct Piperidine Attachment in Lead Series

The target compound's methylene linker (4 rotatable bonds) provides greater conformational flexibility than the directly attached analog CAS 1354033-32-1 (3 rotatable bonds) while maintaining the same N-methyl substitution on the amide [1]. This makes it the appropriate choice for lead series where induced-fit binding or conformational sampling is hypothesized to be important for target engagement. The additional rotatable bond increases the ensemble of accessible conformations, which can be evaluated computationally (molecular dynamics) or experimentally (NMR) before committing to the more rigid or flexible scaffold in lead optimization .

Multi-Vendor Procurement with Purity Optionality: Risk Mitigation for Long-Term Research Programs

The target compound benefits from confirmed availability at both 95% (AKSci 5110DS) and 98% (Leyan 1775073) purity grades across independent suppliers, providing procurement flexibility not uniformly available for all analogs [1]. For programs requiring large quantities or long-term supply assurance, the multi-vendor landscape reduces single-supplier dependency. The 98% grade is specifically suited for sensitive biophysical assays (e.g., SPR, ITC, crystallography) where even minor impurities can confound binding measurements, while the 95% grade is adequate for initial screening and synthetic intermediate applications .

Application

Selection Property

Validation Focus

CNS-oriented scaffold evaluation

Reported HBD=1 and XLogP=1 profile

Passive permeability and CNS exposure model interpretation

Piperidine regiochemical SAR

3-ylmethyl vs. 2-ylmethyl geometry

Target-binding geometry comparison; GPCR/ion channel pharmacophore modeling

Linker-dependent conformational analysis

Methylene linker presence (rotatable bond count)

Conformational sampling evaluation (MD, NMR); binding entropy assessment

Multi-supplier procurement planning

Purity grade availability (95%, 98%)

Lot consistency verification; assay-grade purity for sensitive biophysical methods

• [1] PubChem CID 66565935. Computed Properties: HBD=1, XLogP3-AA=1, Rotatable Bonds=4. National Center for Biotechnology Information (2025). View Source